[4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester

• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol
• IUPAC Name: methyl 2-[4-(2-nitroanilino)phenyl]acetate
• InChI: InChI=1S/C15H14N2O4/c1-21-15(18)10-11-6-8-12(9-7-11)16-13-4-2-3-5-14(13)17(19)20/h2-9,16H,10H2,1H3
• InChI Key: LATAGTYTYBLLJR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=C(C=C1)NC2=CC=CC=C2[N+](=O)[O-]

Description

[4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester is a useful research compound. Its molecular formula is C15H14N2O4 and its molecular weight is 286.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.0 g of [4-(2-nitro-phenylamino)-phenyl]-acetic acid and 0.4 ml of HCl conc. in 20 ml of MeOH is stirred and refluxed for 1 hour. The mixture obtained is allowed to cool to rt, and is concentrated in vacuo. The concentrate obtained is diluted with CH2Cl2, the mixture obtained is washed with an aqueous saturated solution of NaHCO3, H2O, and brine, dried (Na2SO4), filtered and concentrated. The concentrate obtained is subjected to silica gel column chromatography. [4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester is obtained in the form of an oil: ES-MS: 287.0 [M+H]+; single peak at tR=5.01 min (System 1); Rf=0.20 (Hexane/EtOAc, 4:1).